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Compound of Interest

Compound Name: 4-Amino-1-butanol

Cat. No.: B041920

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for
4-Amino-1-butanol, a valuable bifunctional molecule in chemical synthesis and
pharmaceutical research. This document is intended for researchers, scientists, and drug
development professionals, offering a centralized resource for its structural characterization
through Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and
Mass Spectrometry (MS).

Molecular Structure and Spectroscopic Overview

4-Amino-1-butanol possesses both a primary amine and a primary alcohol functional group,
which gives rise to characteristic signals in various spectroscopic analyses. Understanding
these spectral signatures is crucial for its identification, purity assessment, and the analysis of
its reaction products.
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Molecular Structure and Spectroscopic Correlation for 4-Amino-1-butanol

Spectroscopic Data
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General Workflow for Spectroscopic Analysis

Sample Preparation

Dissolve/Dilute Sample

Transfer to appropriate container
(NMR tube, vial, etc.)

Instrument Setup
(Calibration, Tuning)

Acquire Spectrum

Data Analysis & Interpretation
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 To cite this document: BenchChem. [Spectroscopic Data of 4-Amino-1-butanol: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041920#spectroscopic-data-of-4-amino-1-butanol-
nmr-ir-msj

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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